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Compound of Interest

Compound Name:
1,2-ETHANEDIOL, (P-

METHOXYPHENYL)-

Cat. No.: B080471 Get Quote

Essential Safety and Handling Guide for 1,2-
Ethanediol, (p-Methoxyphenyl)-
Disclaimer: A specific Safety Data Sheet (SDS) for 1,2-Ethanediol, (p-Methoxyphenyl)- (CAS

No. 13603-63-9) was not readily available. The following guidance is based on the safety data

for structurally similar compounds, namely (S)-(+)-1-Phenyl-1,2-ethanediol and 1,2-Ethanediol

(Ethylene Glycol). It is imperative to handle this chemical with caution and to conduct a full risk

assessment before use.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,2-Ethanediol, (p-
Methoxyphenyl)-.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 1,2-Ethanediol, (p-Methoxyphenyl)- should be treated as a

substance that is potentially harmful if swallowed and may cause skin and eye irritation. A

comprehensive PPE strategy is crucial to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with side

shields or Goggles

Must meet EN166 or OSHA 29

CFR 1910.133 standards. A

face shield is recommended

when there is a splash

hazard[1].

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and dispose of them properly

after handling the chemical[1].

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.

Respiratory Protection
Not generally required with

adequate ventilation

If dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate particulate filter.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes[1].

Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids[1]. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

provide them with two glasses of water to drink.

Never give anything by mouth to an

unconscious person[2]. Seek immediate medical

attention.

Handling and Storage
Proper handling and storage procedures are essential to maintain the chemical's integrity and

prevent accidents.

Operational Plan:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of any potential dust or vapors.

Handling Practices: Avoid direct contact with the substance. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling. Avoid the formation of dust and

aerosols[1].
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Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated

place. Store away from incompatible materials such as strong oxidizing agents[3].

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is necessary to ensure laboratory and

environmental safety.

Spill Response:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use personal protective equipment. For solid spills, sweep up the material and

place it into a suitable, labeled container for disposal. Avoid generating dust[4]. For liquid

spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.
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Caption: Standard laboratory workflow for handling 1,2-Ethanediol, (p-Methoxyphenyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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